Cas no 152564-71-1 (1,7-Phenanthrenedimethanol,1,2,3,4,4a,9,10,10a-octahydro-2,6-dihydroxy-1,4a-dimethyl-,(1R,2R,4aS,10aR)-rel-)

• Product Name: 1,7-Phenanthrenedimethanol,1,2,3,4,4a,9,10,10a-octahydro-2,6-dihydroxy-1,4a-dimethyl-,(1R,2R,4aS,10aR)-rel-
• CAS No: 152564-71-1
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 181501
• PubChem ID: 102586337
• Update Time: 2025-04-19

1,7-Phenanthrenedimethanol,1,2,3,4,4a,9,10,10a-octahydro-2,6-dihydroxy-1,4a-dimethyl-,(1R,2R,4aS,10aR)-rel- Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4aS,10aR)-1,7-bis(hydroxymethyl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-2,6-diol
• 1,7-Phenanthrenedimethanol,1,2,3,4,4a,9,10,10a-octahydro-2,6-dihydroxy-1,4a-dimethyl-,(1R,2R,4aS,10aR)-rel-
• (3alpha)-13-(hydroxymethyl)podocarpa-8(14),9(11),12-triene-3,12,15-triol
• 1,7-bis(hydroxymethyl)-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydro-2,6-phenanthrenediol
• Bhmd-8HPAD
• 1,2,3,4,4a,9,10,10a-Octahydro-2,6-dihydroxy-1,4a-dimethyl-1,7-phenanthrenedimethanol (1alpha,2alpha,4abeta,10aalpha)-(+-)-
• 1,7-Phenanthrenedimethanol, 1,2,3,4,4a,9,10,10a-octahydro-2,6-dihydroxy-1,4a-dimethyl-, (1alpha,2alpha,4abeta,10aalpha)-(+-)-
• 152564-71-1

• Inchi： 1S/C18H26O4/c1-17-6-5-16(22)18(2,10-20)15(17)4-3-11-7-12(9-19)14(21)8-13(11)17/h7-8,15-16,19-22H,3-6,9-10H2,1-2H3/t15-,16-,17-,18+/m0/s1
• InChI Key： OVWWJPDVMIKQJH-XLAORIBOSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C3C=C(C(CO)=CC=3CC[C@@H]2[C@@]1(C)CO)O

Computed Properties

• Exact Mass: 306.183109
• Monoisotopic Mass: 306.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9
• XLogP3: 3.1

Experimental Properties

• Density: 1.229
• Boiling Point: 500.7°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids